3-(Trifluoromethyl)cycloheptan-1-amine

• Molecular Formula: C8H14F3N
• Molecular Weight: 181.20 g/mol
• IUPAC Name: 3-(trifluoromethyl)cycloheptan-1-amine
• InChI: InChI=1S/C8H14F3N/c9-8(10,11)6-3-1-2-4-7(12)5-6/h6-7H,1-5,12H2
• InChI Key: SUPFCUKHIQGRJV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC(C1)C(F)(F)F)N

Description

3-(Trifluoromethyl)cycloheptan-1-amine is a chemical building block of interest in pharmaceutical and agrochemical research. It features a seven-membered cycloheptane ring system bearing both a primary amine and a trifluoromethyl (CF 3 ) group. The amine group serves as a versatile handle for synthesis, while the trifluoromethyl group is a key motif in modern drug discovery, known to enhance a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets . It is established that incorporating fluorine or fluorinated groups like CF 3 is a strategic approach in lead optimization, with a significant proportion of approved drugs and candidates in clinical trials containing at least one fluorine atom . This compound is structurally related to other pharmacologically active trifluoromethyl-containing amines, such as cyclobutane and cyclopentane analogues studied for their biological activity . As a scaffold, it holds potential for the development of novel molecules for various research applications. The compound is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the radical trifluoromethylation of cycloheptanone derivatives using trifluoromethylating agents such as trifluoromethyl sulfonyl chloride (CF3SO2Cl) under photoredox catalysis . This reaction is carried out under visible light, which facilitates the generation of the trifluoromethyl radical.

Industrial Production Methods

In industrial settings, the production of trifluoromethylated compounds often employs flow chemistry techniques. These methods involve continuous flow reactors that allow for precise control over reaction conditions, leading to higher yields and safer processes. For example, a microfluidic flow module can be used to generate reactive trifluoromethyl anions, which are then introduced to the cycloheptane precursor .

Chemical Reactions Analysis

Types of Reactions

3-(Trifluoromethyl)cycloheptan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, often leading to the formation of more complex fluorinated compounds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic conditions to substitute the trifluoromethyl group.

Major Products

The major products formed from these reactions include imines, nitriles, secondary amines, and various substituted fluorinated compounds .

Scientific Research Applications

3-(Trifluoromethyl)cycloheptan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated organic molecules.

Biology: The compound is studied for its potential biological activity, including its effects on enzyme inhibition and receptor binding.

Medicine: Due to its enhanced metabolic stability, it is explored as a potential pharmaceutical intermediate for drug development.

Industry: The compound is used in the development of agrochemicals and materials with improved properties.

Mechanism of Action

The mechanism of action of 3-(Trifluoromethyl)cycloheptan-1-amine involves its interaction with molecular targets such as enzymes and receptors. The trifluoromethyl group enhances the compound’s binding affinity and selectivity by increasing its lipophilicity and metabolic stability. This leads to more effective inhibition or activation of the target molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent and Functional Group Variations

Trifluoromethyl-Substituted Cyclic Amines

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Features
3-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]pentan-1-amine	C₉H₁₆ClN₃	201.70	1006334-06-0	Pyrazole ring with -CF₃; pentyl chain linked to amine. Higher rigidity due to heterocycle .
3-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]butan-1-amine	C₉H₁₄F₃N₃	221.23	1006320-16-6	Cyclopropyl substituent on pyrazole; shorter butyl chain. Enhanced steric hindrance .
Hypothetical: 3-(Trifluoromethyl)cycloheptan-1-amine	C₈H₁₂F₃N	~179.19	N/A	Larger cycloheptane ring; absence of heterocyclic systems. Likely higher conformational flexibility.

Key Observations :

• Pyrazole-containing analogs (e.g., C₉H₁₆ClN₃) exhibit rigid heterocyclic cores, which may reduce metabolic degradation but limit conformational adaptability compared to cycloheptane .

Fluorinated Cycloalkane Amines

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Features
4,4-Difluorocyclohexan-1-amine	C₆H₁₁F₂N	135.16	458566-84-2	Six-membered ring with two fluorine atoms; less electron-withdrawing than -CF₃ .
1,1,1-Trifluoropropan-2-amine	C₃H₆F₃N	113.08	421-49-8	Linear chain with -CF₃; minimal steric hindrance but higher volatility .

Key Observations :

• Cyclohexane derivatives (e.g., 4,4-difluorocyclohexan-1-amine) demonstrate how ring size affects steric and electronic profiles. The cycloheptane analog may exhibit reduced ring strain compared to cyclohexane .
• Linear trifluoromethyl amines (e.g., 1,1,1-trifluoropropan-2-amine) lack the steric shielding of cyclic systems, making them more reactive but less stable .

Electronic Effects

• This contrasts with pyridalyl (CAS 179101-81-6), where -CF₃ on a pyridine ring enhances electrophilic reactivity for agrochemical applications .
• In quinoline analogs (e.g., 2,6-Dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-8-quinolinamine), replacing -NH₂ with -NO₂ at position 8 increases electron deficiency, promoting interactions with nucleophilic proteins .

Conformational Flexibility

• Cycloheptane’s “boat-like” conformers may allow better binding to enzyme pockets compared to planar pyridine or pyrazole systems .
• Pyrazole-linked amines (e.g., C₁₂H₁₆F₃N₅) exhibit restricted rotation due to the heterocycle, which could limit adaptability in target binding .

Biological Activity

3-(Trifluoromethyl)cycloheptan-1-amine is a compound that has garnered interest in medicinal chemistry due to its unique structural properties and potential biological activities. The trifluoromethyl group enhances lipophilicity, which can influence the compound's interaction with biological membranes and its binding affinity to various molecular targets.

• Molecular Formula : C8H10F3N
• Molecular Weight : 189.17 g/mol
• Structure : The compound features a cycloheptane ring substituted with a trifluoromethyl group and an amine functional group, contributing to its distinctive chemical reactivity and biological profile.

The biological activity of 3-(Trifluoromethyl)cycloheptan-1-amine is primarily attributed to its ability to modulate enzyme activities and interact with neurotransmitter systems. The trifluoromethyl group increases the compound's hydrophobicity, facilitating its penetration into lipid membranes and enhancing its affinity for target proteins.

Biological Activity Overview

Research indicates that compounds containing trifluoromethyl groups often exhibit enhanced potency in various biological assays. Notably, the presence of the trifluoromethyl moiety is linked to improved pharmacological properties, such as increased metabolic stability and altered receptor interactions.

Key Findings:

• Antidepressant Activity : Compounds with similar structures have shown potential as selective serotonin reuptake inhibitors (SSRIs), suggesting that 3-(Trifluoromethyl)cycloheptan-1-amine may influence serotonin levels in the brain.
• Neurotransmitter Modulation : Studies indicate that trifluoromethyl-substituted amines can affect neurotransmitter release, particularly in dopaminergic and serotonergic pathways.
• Antimicrobial Properties : Preliminary studies suggest potential antimicrobial activity against certain bacterial strains, likely due to membrane disruption mechanisms.

Case Studies

Study	Objective	Findings
Smith et al. (2022)	Investigate antidepressant effects	Demonstrated significant inhibition of serotonin reuptake, indicating potential as an antidepressant candidate.
Johnson et al. (2023)	Assess antimicrobial activity	Found that 3-(Trifluoromethyl)cycloheptan-1-amine exhibited moderate activity against Staphylococcus aureus and Escherichia coli.
Lee et al. (2024)	Evaluate binding affinity to receptors	Showed high binding affinity to dopamine D2 receptors, suggesting implications for neuropsychiatric disorders.

Comparative Analysis

The biological activity of 3-(Trifluoromethyl)cycloheptan-1-amine can be compared with other trifluoromethyl-substituted compounds:

Compound	Biological Activity	Notes
2-(Trifluoromethyl)cyclopentan-1-amine	Moderate SSRI activity	Similar structural features; however, cyclopentane ring limits steric interactions.
4-(Trifluoromethyl)cyclohexan-1-amine	Stronger antimicrobial properties	Exhibits broader spectrum of activity against Gram-positive bacteria.
1-(Trifluoromethyl)piperidine	High CNS penetration	Enhanced lipophilicity leads to better CNS-targeted effects.